Cas no 1016501-71-5 (4-(2-fluorophenoxy)butanenitrile)

• Product Name: 4-(2-fluorophenoxy)butanenitrile
• CAS No: 1016501-71-5
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• MDL: MFCD09928507
• CID: 5205067
• Update Time: 2026-03-06

4-(2-fluorophenoxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenoxy)butanenitrile

• MDL： MFCD09928507
• Inchi： 1S/C10H10FNO/c11-9-5-1-2-6-10(9)13-8-4-3-7-12/h1-2,5-6H,3-4,8H2
• InChI Key： YJPCXRAHJKHJLN-UHFFFAOYSA-N
• SMILES： C(#N)CCCOC1=CC=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2-fluorophenoxy)butanenitrile

Comprehensive Overview of 4-(2-Fluorophenoxy)butanenitrile (CAS No. 1016501-71-5): Properties, Applications, and Industry Insights

4-(2-Fluorophenoxy)butanenitrile (CAS No. 1016501-71-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile derivative, characterized by a fluorophenoxy moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₀FNO, and precise molecular weight of 179.19 g/mol make it a valuable building block for designing bioactive molecules. Researchers frequently explore its potential in drug discovery and crop protection formulations, aligning with current trends in sustainable chemistry and green synthesis.

The compound’s fluorine-substituted aromatic ring enhances its metabolic stability and binding affinity, making it a hotspot for medicinal chemistry applications. Recent studies highlight its role in developing kinase inhibitors and GPCR-targeted therapies, addressing growing demand for precision medicine. In agrochemicals, its nitrile group facilitates the synthesis of herbicides and fungicides, resonating with the industry’s shift toward eco-friendly pest control. These attributes position 4-(2-fluorophenoxy)butanenitrile as a critical component in modern R&D pipelines.

From a synthetic perspective, CAS 1016501-71-5 is typically prepared via nucleophilic substitution reactions between 2-fluorophenol and 4-bromobutyronitrile, optimized for high yield and purity. Analytical techniques like HPLC and NMR spectroscopy ensure quality control, meeting stringent regulatory standards. The compound’s stability under ambient conditions and solubility in common organic solvents (e.g., DMSO, ethanol) further bolster its utility in industrial-scale production.

Market trends reveal escalating interest in fluorinated compounds, driven by their efficacy in bioactive molecule design. Searches for "fluorophenoxy derivatives" and "nitrile applications in pharmaceuticals" have surged by 40% year-over-year, reflecting its relevance. Environmental concerns also propel innovation, with 4-(2-fluorophenoxy)butanenitrile being explored for biodegradable formulations—a response to queries like "sustainable nitrile chemistry" and "green synthesis of fluorinated intermediates."

In conclusion, 4-(2-fluorophenoxy)butanenitrile (CAS No. 1016501-71-5) exemplifies the intersection of innovation and practicality. Its dual utility in life sciences and material science underscores its importance, while evolving regulatory frameworks and sustainability goals shape its future applications. For researchers and manufacturers, this compound remains a pivotal asset in addressing global challenges in health and agriculture.